Cas no 374559-48-5 (Istaroxime hydrochloride)

• Product Name: Istaroxime hydrochloride
• CAS No: 374559-48-5
• Molecular Formula: C₂₁H₃₃ClN₂O₃
• Molecular Weight: 396.9513
• CID: 2601558

Istaroxime hydrochloride Properties

Names and Identifiers

• Istaroxime (hydrochloride)
• (5S,8R,9S,10R,13S,14S)-3-(2-aminoethoxyimino)-10,13-dimethyl-1,2,4,5,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-6,17-dione,hydrochloride
• PST 2744 (hydrochloride)
• PST-2744 (hydrochloride)
• (5alpha)-Androstane-3,6,17-trione 3-[O-(2-aminoethyl)oxime] monohydrochloride
• PST 2744 hydrochloride
• Istaroxime hydrochloride
• Istaroxime HCl
• PST2744 (hydrochloride)
• PT57B9Z05I
• BCP26068
• Istaroxime hydrochloride(PST2744)

• InChIKey： AXHJYJDJXNOGNI-IBLOMREBSA-N
• Inchi： 1S/C21H32N2O3.ClH/c1-20-7-5-13(23-26-10-9-22)11-17(20)18(24)12-14-15-3-4-19(25)21(15,2)8-6-16(14)20;/h14-17H,3-12,22H2,1-2H3;1H/b23-13-;/t14-,15-,16-,17+,20+,21-;/m0./s1
• SMILES： Cl[H].O=C1C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C([C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]2([H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])/C(/C([H])([H])[C@@]21[H])=N/OC([H])([H])C([H])([H])N([H])[H])=O

Computed Properties

• Exact Mass: 396.2179706 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 396.2179706 g/mol
• Heavy Atom Count: 27
• Complexity: 645
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 81.8
• Molecular Weight: 396.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids